Cas no 339540-17-9 (5-Bromo-1-tosyl-1H-indol-3-ylboronic acid)
339540-17-9 structure
Product Name:5-Bromo-1-tosyl-1H-indol-3-ylboronic acid
CAS No:339540-17-9
MF:C15H13BBrNO4S
MW:394.048022031784
CID:2124747
Update Time:2023-08-04
5-Bromo-1-tosyl-1H-indol-3-ylboronic acid Chemical and Physical Properties
Names and Identifiers
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- 5-bromo-1-tosyl-1H-indol-3-ylboronic acid
- 1-Tosyl-5-bromo-1H-indole-3-ylboronic acid
- 5-Bromo-1-tosyl-1H-indol-3-ylboronic acid
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- Inchi: 1S/C15H13BBrNO4S/c1-10-2-5-12(6-3-10)23(21,22)18-9-14(16(19)20)13-8-11(17)4-7-15(13)18/h2-9,19-20H,1H3
- InChI Key: KSSVUAFLFPRHAG-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)C(B(O)O)=CN2S(C1C=CC(C)=CC=1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 518
- Topological Polar Surface Area: 87.9
5-Bromo-1-tosyl-1H-indol-3-ylboronic acid Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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